Cas no 94276-66-1 (Chromate(1-),[7-amino-4-hydroxy-8-[(2-hydroxy-4-nitrophenyl)azo]-3-[(4-sulfophenyl)azo]-2-naphthalenesulfonato(4-)]-,hydrogen (9CI))

• Product Name: Chromate(1-),[7-amino-4-hydroxy-8-[(2-hydroxy-4-nitrophenyl)azo]-3-[(4-sulfophenyl)azo]-2-naphthalenesulfonato(4-)]-,hydrogen (9CI)
• CAS No: 94276-66-1
• MF: C₂₂H₁₇CrN₆O₁₀S₂
• MW: 641.530683279037
• CID: 819165
• PubChem ID: 136058603
• Update Time: 2025-04-19

Chromate(1-),[7-amino-4-hydroxy-8-[(2-hydroxy-4-nitrophenyl)azo]-3-[(4-sulfophenyl)azo]-2-naphthalenesulfonato(4-)]-,hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Chromate(1-),[7-amino-4-hydroxy-8-[(2-hydroxy-4-nitrophenyl)azo]-3-[(4-sulfophenyl)azo]-2-naphthalenesulfonato(4-)]-,hydrogen (9CI)
• (3E)-7-amino-8-[(2E)-2-(4-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-4-oxo-3-[(4-sulfophenyl)hydrazinylidene]naphthalene-2-sulfonic acid,chromium,hydron
• EINECS 304-551-0
• 94276-66-1
• Hydrogen (7-amino-4-hydroxy-8-((2-hydroxy-4-nitrophenyl)azo)-3-((4-sulphophenyl)azo)naphthalene-2-sulphonato(4-))chromate(1-)

• Inchi： 1S/C22H16N6O10S2.Cr/c23-16-7-6-14-15(20(16)26-25-17-8-3-12(28(31)32)9-18(17)29)10-19(40(36,37)38)21(22(14)30)27-24-11-1-4-13(5-2-11)39(33,34)35;/h1-10,29-30H,23H2,(H,33,34,35)(H,36,37,38);/p+1/b26-25+,27-24?;
• InChI Key： AQGJMORABULEEE-NBFUZYSOSA-O
• SMILES： [Cr].S(C1=CC2C(=C(C=CC=2C(=C1N=NC1C=CC(=CC=1)S(=O)(=O)O)O)N)/N=N/C1C=CC(=CC=1O)[N+](=O)[O-])(=O)(=O)O.[H+]

Computed Properties

• Exact Mass: 640.985263g/mol
• Monoisotopic Mass: 640.985263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 1180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 287Ų